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Compound of Interest

Compound Name: Nickel perchlorate

Cat. No.: B1593375 Get Quote

Technical Support Center: Nickel Perchlorate
This technical support center provides guidance on the safe handling and storage of nickel
perchlorate for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is nickel perchlorate and what are its primary hazards?

Nickel perchlorate (Ni(ClO₄)₂) is a powerful oxidizing agent, typically encountered as a green,

odorless, crystalline solid in its hexahydrate form (Ni(ClO₄)₂·6H₂O).[1][2][3] It is highly soluble in

water and also soluble in several organic solvents.[1][3][4] The primary hazards associated with

nickel perchlorate include:

Fire and Explosion Hazard: As a strong oxidizer, it can intensify fires and may cause fire or

an explosion when in contact with combustible materials.[2][5]

Health Hazards: It is corrosive and can cause severe skin burns and eye damage.[2][6] It is

also a known allergen and carcinogen, and may cause an allergic skin reaction, as well as

allergy or asthma symptoms if inhaled.[1][4][6] There is also a suspicion that it may cause

genetic defects and damage fertility or an unborn child.[2][6]

Reactivity: It can react violently with strong reducing agents and combustible materials.[2]

Q2: What are the immediate first aid measures in case of exposure?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1593375?utm_src=pdf-interest
https://www.benchchem.com/product/b1593375?utm_src=pdf-body
https://www.benchchem.com/product/b1593375?utm_src=pdf-body
https://www.benchchem.com/product/b1593375?utm_src=pdf-body
https://www.benchchem.com/product/b1593375?utm_src=pdf-body
https://www.sciencemadness.org/smwiki/index.php/Nickel(II)_perchlorate
https://www.fishersci.com/store/msds?partNumber=AA11631&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://labscoop.com/us/en/product/gfs/gfs-chemicals/52501-nickel-perchlorate-hexahydrate-reagent
https://www.sciencemadness.org/smwiki/index.php/Nickel(II)_perchlorate
https://labscoop.com/us/en/product/gfs/gfs-chemicals/52501-nickel-perchlorate-hexahydrate-reagent
https://www.haz-map.com/Agents/2601
https://www.benchchem.com/product/b1593375?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AA11631&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AA11631&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Nickel-perchlorate
https://www.sciencemadness.org/smwiki/index.php/Nickel(II)_perchlorate
https://www.haz-map.com/Agents/2601
https://pubchem.ncbi.nlm.nih.gov/compound/Nickel-perchlorate
https://www.fishersci.com/store/msds?partNumber=AA11631&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Nickel-perchlorate
https://www.fishersci.com/store/msds?partNumber=AA11631&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In the event of exposure to nickel perchlorate, immediate action is crucial. The following are

the recommended first aid measures:

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention. Never give anything by mouth to an unconscious person.[2][7]

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If the victim

is not breathing, provide artificial respiration. Seek immediate medical attention.[2][7]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

soap and plenty of water. Seek medical attention.[2][7]

Eye Contact: Flush the eyes with plenty of water for at least 15 minutes, including under the

eyelids. Remove contact lenses if present and easy to do so. Seek immediate medical

attention.[2][7]

Q3: How should nickel perchlorate be properly stored?

Nickel perchlorate should be stored in a cool, dry, and well-ventilated area.[2][7] Keep

containers tightly closed and store them away from combustible materials, strong reducing

agents, and metallic powders.[1][2] It is advisable to store it in a designated corrosives area.[2]

Q4: What personal protective equipment (PPE) is required when handling nickel perchlorate?

When handling nickel perchlorate, the following personal protective equipment is mandatory:

Eye/Face Protection: Chemical safety goggles or a face shield.[2]

Skin Protection: Chemical-resistant gloves and protective clothing to prevent skin exposure.

[2][7]

Respiratory Protection: In case of inadequate ventilation or the formation of dust, a NIOSH-

approved respirator should be worn.[8][9]

Q5: What are the signs of decomposition of nickel perchlorate?

Heating nickel perchlorate hexahydrate does not produce the anhydrous form; instead, it

leads to decomposition.[1] Thermal decomposition can release irritating gases and vapors.[2]
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Troubleshooting Guides
Problem: I have spilled a small amount of nickel perchlorate powder in the laboratory.

Solution:

Evacuate and Secure: Immediately evacuate personnel from the spill area.[7]

Ventilate: Ensure the area is well-ventilated.

Personal Protective Equipment: Before cleaning up, ensure you are wearing the appropriate

PPE, including chemical-resistant gloves, safety goggles, and a respirator if dust is present.

Containment and Cleanup: Moisten the spilled material with water to prevent dust from

becoming airborne.[9] Carefully sweep up the spilled material and place it into a suitable,

closed container for disposal.[2] Do not allow the spilled material to enter drains or

waterways.[5]

Decontamination: Thoroughly clean the spill area with water.

Disposal: Dispose of the waste in accordance with local, state, and federal regulations.[7]

Problem: The nickel perchlorate solution I prepared has come into contact with an

incompatible material.

Solution:

Immediate Evacuation: Evacuate the area immediately, as contact with incompatible

materials can lead to a fire or explosion.

Alert Authorities: Notify your institution's safety officer and, if necessary, emergency services.

Do Not Attempt to Neutralize: Do not attempt to neutralize the mixture without expert

guidance, as this could exacerbate the situation.

Follow Emergency Plan: Follow your laboratory's established emergency response plan for

chemical incidents.
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Data Presentation
Physical and Chemical Properties of Nickel Perchlorate Hexahydrate

Property Value

Appearance Green crystalline solid[1][2]

Odor Odorless[2][3]

Melting Point 140 °C (284 °F)[1][2]

Solubility in Water 25.06 g/100 ml at 20 °C[1]

Molecular Weight 365.68 g/mol [1]

Exposure Limits for Nickel and its Soluble Compounds

Organization Limit

OSHA (PEL) 1 mg/m³ (as Ni)[10]

NIOSH (REL) 0.015 mg/m³ (as Ni), 10-hr TWA[9]

ACGIH (TLV) 0.1 mg/m³ (inhalable fraction, as Ni)[10]

Experimental Protocols
Protocol 1: Safe Weighing and Preparation of Aqueous Nickel Perchlorate Solutions

Preparation: Before handling, ensure that the work area is clean and free of any combustible

materials. Designate a specific area for weighing and solution preparation.

Personal Protective Equipment: Don the required PPE: chemical safety goggles, a lab coat,

and chemical-resistant gloves. If there is a risk of dust inhalation, use a respirator.

Weighing: Carefully weigh the required amount of nickel perchlorate hexahydrate in a

chemical fume hood. Avoid creating dust. If any material is spilled, follow the spill cleanup

procedure immediately.
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Dissolution: Slowly add the weighed nickel perchlorate to the appropriate volume of

deionized water in a beaker, stirring gently with a magnetic stirrer. The dissolution is an

exothermic process, so for larger quantities, consider cooling the beaker in an ice bath.

Transfer and Storage: Once the solid is completely dissolved, transfer the solution to a

clearly labeled, sealed container. Store the container in a cool, dry, well-ventilated area away

from incompatible materials.

Cleanup: Clean all glassware and the work area thoroughly with water. Dispose of any

contaminated materials as hazardous waste.

Mandatory Visualizations
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Initial Actions

Spill Assessment

Cleanup Procedure

Emergency Response

Final Steps

Nickel Perchlorate Spill Occurs

Evacuate Immediate Area

Alert Supervisor and Safety Officer

Assess Spill Size and Risk

Don Appropriate PPE

Small & Controllable

Activate Emergency Response Plan

Large or Uncontrolled

Moisten Spill to Prevent Dust

Collect Spill with Non-Sparking Tools

Place in a Labeled, Sealed Container

Decontaminate Spill Area

Dispose of Waste Properly

Document the Incident

Click to download full resolution via product page

Caption: Workflow for responding to a nickel perchlorate spill.
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Considering a chemical for use with Nickel Perchlorate Is the chemical a combustible material?

Is it a strong reducing agent?
No

INCOMPATIBLE
Do not mix or store together

Yes

Is it a metallic powder?No

Yes

Yes

Potentially Compatible
Proceed with caution and small-scale testing

No

Click to download full resolution via product page

Caption: Decision tree for assessing chemical incompatibility with nickel perchlorate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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